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Compound of Interest

1-O-Acetyl-6-O-
Compound Name: ) _ _
isobutyrylbritannilactone

cat. No.: B15613839

An In-depth Technical Guide to 1-O-Acetyl-6-O-
iIsobutyrylbritannilactone

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological activities of 1-O-Acetyl-6-O-isobutyrylbritannilactone, a
sesquiterpene lactone of interest to researchers in natural product chemistry, pharmacology,
and drug development. Due to the limited availability of direct experimental data for this specific
compound, this guide synthesizes information from closely related analogues and general
methodologies for this class of molecules.

Chemical Structure and Properties

1-O-Acetyl-6-O-isobutyrylbritannilactone is a derivative of britannilactone, a sesquiterpene
lactone isolated from plants of the Inula genus, notably Inula macrophylla.[1] Its chemical
structure, inferred from its nomenclature and the structures of related compounds, consists of a
britannilactone core with an acetyl group at the C-1 position and an isobutyryl group at the C-6
position.

Table 1: Chemical and Physical Properties of 1-O-Acetyl-6-O-isobutyrylbritannilactone
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Property Value Source
Molecular Formula C21H3006 [2][3]
Molecular Weight 378.46 g/mol [3]

CAS Number 1613152-34-3 [3]
Appearance Solid (inferred) N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A

Experimental Protocols
Isolation from Natural Sources

A general protocol for the isolation of sesquiterpene lactones from Inula species can be
adapted for 1-O-Acetyl-6-O-isobutyrylbritannilactone.[3][4]

Protocol: Isolation of Sesquiterpene Lactones from Inula macrophylla
» Extraction:

o Air-dried and powdered aerial parts of Inula macrophylla are exhaustively extracted with
95% ethanol at room temperature.

o The resulting extract is concentrated under reduced pressure to yield a crude extract.
 Fractionation:

o The crude extract is suspended in water and partitioned successively with solvents of
increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

o The ethyl acetate fraction, typically rich in sesquiterpene lactones, is collected and
concentrated.

o Chromatographic Separation:
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o The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with
a gradient of n-hexane and ethyl acetate.

o Fractions are collected and monitored by thin-layer chromatography (TLC).

o Fractions containing compounds with similar TLC profiles are combined and further
purified by repeated column chromatography on silica gel and Sephadex LH-20.

e Final Purification:

o Final purification is achieved by preparative high-performance liquid chromatography
(HPLC) to yield the pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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